2,3-Dimethyl-7-hydroxymethylbenzo[b]furan

• Molecular Formula: C11H12O2
• Molecular Weight: 176.21 g/mol
• IUPAC Name: (2,3-dimethyl-1-benzofuran-7-yl)methanol
• InChI: InChI=1S/C11H12O2/c1-7-8(2)13-11-9(6-12)4-3-5-10(7)11/h3-5,12H,6H2,1-2H3
• InChI Key: OEQUUXCKHCOECG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=C(C=CC=C12)CO)C

Description

2,3-Dimethyl-7-hydroxymethylbenzo[b]furan is a useful research compound. Its molecular formula is C11H12O2 and its molecular weight is 176.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 7-carboxy-2,3-dimethylbenzo[b]furan (400 mg) and borane-dimethyl sulfide complex (0.4 ml) in tetrahydrofuran (6 ml) was stirred at ambient temperature for 40 hours. The mixture was quenched with 1N-hydrochloric acid and extracted with dichloromethane. The extract was washed with brine, dried over sodium sulfate and evaporated in vacuo. The residue was purified by column chromatography on silica gel and the obtained oil was crystallized from n-hexane to give 2,3-dimethyl-7-hydroxymethylbenzo[b]furan (322 mg).

Synthesis routes and methods II

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